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For Researchers, Scientists, and Drug Development Professionals

Abstract

1H,1H,2H,2H-Perfluorooctyl acrylate is a significant fluorinated monomer utilized in the
synthesis of polymers with specialized surface properties. This technical guide provides a
comprehensive overview of its chemical and physical characteristics, detailed experimental
protocols for its synthesis and polymerization, and a summary of its primary applications. The
information is intended for researchers, scientists, and professionals in drug development who
are interested in the unique attributes of fluorinated polymers.

Chemical and Physical Properties

1H,1H,2H,2H-Perfluorooctyl acrylate, also known as 2-(perfluorohexyl)ethyl acrylate, is a
colorless oily liquid. Its chemical structure incorporates a highly fluorinated alkyl chain, which
imparts unique properties to the resulting polymers, such as low surface energy,
hydrophobicity, and oleophobicity.

Table 1: Chemical and Physical Properties of 1H,1H,2H,2H-Perfluorooctyl Acrylate
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Property Value Reference
CAS Number 17527-29-6 [1112]
Molecular Formula C11H7F1302 [1]
Molecular Weight 418.15 g/mol [1]

Density 1.554 g/mL at 25 °C [2]

Boiling Point 76-80 °C at 8 mm Hg [2]

Refractive Index (n20/D)

1.338

[2](3]

Flash Point 102 °C (closed cup) [4]
Sparingly soluble in

Solubility chloroform, ethyl acetate, and
slightly soluble in methanol.

Appearance Colorless oil

Synthesis of 1H,1H,2H,2H-Perfluorooctyl Acrylate

The synthesis of 1H,1H,2H,2H-perfluorooctyl acrylate is typically achieved through the

esterification of 1H,1H,2H,2H-perfluorooctan-1-ol with acryloyl chloride in the presence of a

base to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Esterification

Materials:

Acryloyl chloride

1H,1H,2H,2H-Perfluorooctan-1-ol

Triethylamine (TEA) or other suitable base

Saturated sodium bicarbonate solution

Anhydrous dichloromethane (DCM) or other suitable solvent
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Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 1H,1H,2H,2H-perfluorooctan-1-ol in anhydrous dichloromethane.

Add triethylamine to the solution. The molar ratio of triethylamine to the alcohol should be
approximately 1.1:1.

Cool the flask to 0 °C in an ice bath with continuous stirring.

Slowly add acryloyl chloride (approximately 1.05 molar equivalents relative to the alcohol) to
the cooled solution via a dropping funnel over a period of 30-60 minutes, ensuring the
temperature remains at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for an additional 12-24 hours.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Once the reaction is complete, quench the reaction by adding a saturated solution of sodium
bicarbonate.
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o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated sodium bicarbonate solution and then brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude product.

e Purify the crude 1H,1H,2H,2H-perfluorooctyl acrylate by vacuum distillation or column
chromatography on silica gel.

Diagram 1: Synthesis of 1H,1H,2H,2H-Perfluorooctyl Acrylate

1H,1H,2H,2H-Perfluorooctan-1-ol Quenching (NaHCO3)
Reaction in D *

in
(0°C to Room Temperature)

+
Acryloyl Chioride > Extraction
+

or
Column Chromatography

N
Drying (MgSO4)

Triethylamine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1H,1H,2H,2H-perfluorooctyl acrylate.

Polymerization of 1H,1H,2H,2H-Perfluorooctyl
Acrylate

1H,1H,2H,2H-Perfluorooctyl acrylate can be polymerized through various methods, with free-
radical polymerization being a common technique. The resulting poly(1H,1H,2H,2H-
perfluorooctyl acrylate) exhibits the desirable properties of the fluorinated monomer.

Experimental Protocol: Free-Radical Polymerization

Materials:
e 1H,1H,2H,2H-Perfluorooctyl acrylate monomer

o Azobisisobutyronitrile (AIBN) or other suitable radical initiator
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Anhydrous solvent (e.g., toluene, ethyl acetate, or a fluorinated solvent)

Schlenk flask or reaction vessel with a condenser and inert gas inlet

Magnetic stirrer and stir bar

Oil bath or other heating apparatus

Freeze-pump-thaw equipment or inert gas source for de-gassing

Procedure:

In a Schlenk flask equipped with a magnetic stir bar, dissolve the 1H,1H,2H,2H-
perfluorooctyl acrylate monomer in the chosen anhydrous solvent. The solvent-to-
monomer ratio can be adjusted depending on the desired polymer concentration.

Add the radical initiator, AIBN (typically 0.1-1 mol% with respect to the monomer).

De-gas the solution to remove oxygen, which can inhibit the polymerization. This can be
achieved by performing at least three freeze-pump-thaw cycles or by bubbling an inert gas
(e.g., nitrogen or argon) through the solution for at least 30 minutes.

Heat the reaction mixture to the desired temperature (typically 60-80 °C for AIBN) in an oil
bath under an inert atmosphere with continuous stirring.

Allow the polymerization to proceed for the desired amount of time, which can range from a
few hours to 24 hours, depending on the desired molecular weight and conversion.

To terminate the polymerization, cool the reaction mixture to room temperature and expose it
to air.

Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol or
hexane).

Collect the polymer by filtration and dry it under vacuum to a constant weight.

Diagram 2: Free-Radical Polymerization Workflow
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Reaction Setup
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Caption: General workflow for the free-radical polymerization of the monomer.
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Applications

The unique properties of polymers derived from 1H,1H,2H,2H-perfluorooctyl acrylate make

them valuable in a variety of applications. The presence of the perfluoroalkyl side chains leads

to polymers with very low surface energies.

Surface Coatings: These polymers are used to create water- and oil-repellent coatings for
textiles, leather, and paper.[4][5] These coatings provide stain resistance and easy-clean
surfaces without significantly altering the material's feel or breathability.

Specialty Polymers: It is used as a comonomer in the synthesis of specialty copolymers. For
example, it can be copolymerized with other acrylic monomers to tailor the surface properties
of the resulting material.

Biomedical Applications: Fluorinated polymers can exhibit low friction and anti-fouling
properties, making them of interest for biomedical devices and coatings.

Research and Development: As a fluorinated monomer, it serves as a building block in the
development of new materials with tailored surface properties for advanced applications.

Safety and Handling

1H,1H,2H,2H-Perfluorooctyl acrylate is classified as a substance that may cause skin and

serious eye irritation, as well as respiratory irritation.[6] It is considered a "forever chemical,"

and appropriate precautions should be taken to prevent its release into the environment.[6]

Handling Precautions:

Handle in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[6]

Avoid breathing fumes, mist, or vapors.[6]
Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6]

Keep the container tightly closed when not in use.[6]
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Disposal:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations. Avoid release to the environment.[6]

Conclusion

1H,1H,2H,2H-Perfluorooctyl acrylate is a versatile fluorinated monomer that provides a
pathway to polymers with unique and valuable surface properties. Understanding its chemical
characteristics, synthesis, and polymerization is crucial for its effective application in research
and industry. The experimental protocols provided in this guide offer a starting point for the
synthesis and utilization of this compound in the development of advanced materials. As with
all chemicals, proper safety precautions must be observed during its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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